Cas no 1220035-11-9 (N-(2-Hydroxyethyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: N-(2-Hydroxyethyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1220035-11-9
• MF: C₉H₁₅ClN₄O₂
• MW: 246.694000482559
• CID: 1076526
• PubChem ID: 56832040
• Update Time: 2025-06-28

N-(2-Hydroxyethyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Hydroxyethyl)-4,5,6,7-tetrahydro-1H-pyrazolo-[4,3-c]pyridine-3-carboxamide hydrochloride
• N-(2-Hydroxyethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride
• AKOS015848585
• N-(2-Hydroxyethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamidehydrochloride
• 1220035-11-9
• N-(2-hydroxyethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide;hydrochloride
• N-(2-Hydroxyethyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride

• MDL： MFCD13562432
• Inchi： 1S/C9H14N4O2.ClH/c14-4-3-11-9(15)8-6-5-10-2-1-7(6)12-13-8;/h10,14H,1-5H2,(H,11,15)(H,12,13);1H
• InChI Key： VDWFHJNKEUZDSW-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C2CNCCC=2NN=1)NCCO

Computed Properties

• Exact Mass: 246.0883534g/mol
• Monoisotopic Mass: 246.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(2-Hydroxyethyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride

Comprehensive Overview of N-(2-Hydroxyethyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride (CAS No. 1220035-11-9)

N-(2-Hydroxyethyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride (CAS No. 1220035-11-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazolo-pyridine core, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a hydroxyethyl moiety and a carboxamide group, making it a versatile intermediate for synthesizing novel therapeutic agents.

The growing interest in N-(2-Hydroxyethyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride aligns with current trends in small molecule drug development and targeted therapy. With the rise of personalized medicine, compounds like this are being scrutinized for their ability to interact with specific biological targets. For instance, its pyrazolo-pyridine scaffold is structurally similar to motifs found in several FDA-approved drugs, which has led to increased research into its pharmacokinetic properties and potential therapeutic benefits.

One of the most frequently searched questions related to this compound is: "What are the applications of N-(2-Hydroxyethyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride in drug discovery?" The answer lies in its role as a building block for designing molecules with enhanced bioavailability and selectivity. Its hydrophilic and lipophilic balance, attributed to the hydroxyethyl and tetrahydro-pyridine groups, makes it an attractive candidate for optimizing drug-like properties.

Another hot topic in the scientific community is the synthetic pathways for CAS No. 1220035-11-9. Researchers are investigating efficient methods to produce this compound with high purity and yield, given its potential utility in medicinal chemistry. Recent advancements in green chemistry have also sparked interest in developing sustainable synthesis routes, reducing environmental impact while maintaining cost-effectiveness.

In addition to its pharmaceutical relevance, N-(2-Hydroxyethyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride is studied for its biochemical interactions. Questions like "How does this compound modulate enzyme activity?" or "What are its binding affinities?" are commonly explored in academic and industrial labs. Preliminary studies suggest that its carboxamide group may participate in hydrogen bonding, a critical factor in drug-receptor interactions.

From a commercial perspective, the demand for CAS No. 1220035-11-9 is driven by its inclusion in high-throughput screening libraries. Companies specializing in contract research organizations (CROs) and drug development services often seek this compound for lead optimization projects. Its compatibility with modern analytical techniques, such as LC-MS and NMR spectroscopy, further enhances its utility in quality control and characterization studies.

Looking ahead, the future of N-(2-Hydroxyethyl)-4,5,6,7-tetrahydro-1H-pyrazolo-4,3-cpyridine-3-carboxamide hydrochloride appears promising. As the scientific community continues to uncover its potential, this compound may play a pivotal role in addressing unmet medical needs. Whether in academic research, pharmaceutical innovation, or industrial applications, its versatility and unique properties ensure its place as a valuable asset in the realm of chemical sciences.